Cas no 893727-39-4 (2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide)

• Product Name: 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide
• CAS No: 893727-39-4
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 4675082
• PubChem ID: 16637142
• Update Time: 2025-10-19

2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• SBB040784
• NE22812
• 2-[4-(4-ethoxyphenyl)-5-(3-pyridyl)-1,2,4-triazol-3-ylthio]acetohydrazide
• [4-(4-ethoxyphenyl)-5-pyridin-3-yl-4H-[1,2,4]triazol-3-ylsulfanyl]acetic acid hydrazide
• 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

• Inchi： 1S/C17H18N6O2S/c1-2-25-14-7-5-13(6-8-14)23-16(12-4-3-9-19-10-12)21-22-17(23)26-11-15(24)20-18/h3-10H,2,11,18H2,1H3,(H,20,24)
• InChI Key： LAZUWDZODFDLNE-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(C2C=NC=CC=2)N1C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• Topological Polar Surface Area: 133

Additional information on 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

Recent Advances in the Study of 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide (CAS: 893727-39-4)

The compound 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide (CAS: 893727-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the pyridinyl and ethoxyphenyl moieties in its structure contributes to its unique pharmacological profile, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. In vitro and in vivo experiments have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on multidrug-resistant strains. The compound's ability to inhibit key enzymes involved in microbial cell wall synthesis and DNA replication has been a focal point of research. Additionally, its potential as an anticancer agent has been explored, with studies highlighting its ability to induce apoptosis and inhibit proliferation in various cancer cell lines.

Structural modifications of 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide have been investigated to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have synthesized a series of analogs to evaluate the impact of substituent variations on biological activity. These studies have revealed that the ethoxy group and the pyridinyl ring play critical roles in binding to target proteins, as confirmed by molecular docking and X-ray crystallography. The compound's low toxicity profile in animal models further supports its potential for clinical translation.

In the context of drug delivery, recent advancements have explored the formulation of this compound into nanoparticles and liposomes to enhance its bioavailability and target specificity. These delivery systems have shown promise in improving the compound's stability and reducing off-target effects. Furthermore, combination therapy studies have investigated the synergistic effects of this compound with existing antibiotics and chemotherapeutic agents, offering new strategies to combat resistance and improve treatment outcomes.

The latest research also delves into the compound's anti-inflammatory properties, with findings suggesting its ability to modulate key signaling pathways such as NF-κB and MAPK. These insights open new avenues for its application in inflammatory and autoimmune diseases. Ongoing clinical trials are expected to provide further validation of its therapeutic potential, with preliminary results indicating favorable safety and efficacy profiles.

In conclusion, 2-{4-(4-ethoxyphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide represents a versatile scaffold in medicinal chemistry, with broad-spectrum biological activities. Continued research into its mechanisms of action, structural optimization, and formulation strategies will be crucial for its development into a clinically viable therapeutic agent. The compound's unique chemical structure and promising preclinical data underscore its significance in the ongoing quest for novel and effective treatments in chemical biology and medicine.